Cas no 2034333-01-0 (3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea)

• Product name: 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034333-01-0
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6006161
• PubChem ID: 119105271

3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• 1-cyclopentyl-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea
• 2034333-01-0
• 3-cyclopentyl-1-{[6-(furan-3-yl)pyridin-3-yl]methyl}urea
• 1-cyclopentyl-3-[[6-(furan-3-yl)pyridin-3-yl]methyl]urea
• AKOS026699083
• CHEMBL4910291
• F6560-7765

• Inchi： 1S/C16H19N3O2/c20-16(19-14-3-1-2-4-14)18-10-12-5-6-15(17-9-12)13-7-8-21-11-13/h5-9,11,14H,1-4,10H2,(H2,18,19,20)
• InChI Key： ODZFIHOHQZUCCP-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=NC(C2=COC=C2)=CC=1)NC1CCCC1

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea

Comprehensive Overview of 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034333-01-0)

The compound 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034333-01-0) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a cyclopentyl group and a furan-3-yl substituted pyridine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its urea linkage and aromatic heterocycles.

In recent years, the demand for novel small molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea fits into this trend due to its potential interactions with enzymes and receptors. Its pyridine and furan moieties are known to contribute to binding affinity and selectivity, making it a subject of interest in structure-activity relationship (SAR) studies.

One of the key areas of research for this compound is its potential role in inflammatory diseases and metabolic disorders. The urea functional group is often associated with hydrogen bonding interactions, which are critical for inhibiting protein-protein interactions. This has led to speculation about its applicability in conditions like diabetes and autoimmune diseases, where such interactions play a pivotal role. Additionally, the furan ring, a common motif in natural products, may contribute to its pharmacokinetic properties.

The synthesis of 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea involves multi-step organic reactions, including cross-coupling and urea formation. These methods are well-documented in the literature, but optimizing yield and purity remains a challenge for large-scale production. Researchers are also exploring its derivatization to enhance solubility and bioavailability, which are critical factors for drug development.

From an industrial perspective, the compound's patent landscape and commercial viability are under scrutiny. With the rise of AI-driven drug discovery, computational tools are being employed to predict its off-target effects and toxicity profiles. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

In summary, 3-cyclopentyl-1-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034333-01-0) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of personalized medicine and next-generation therapeutics. As the scientific community continues to unravel its mechanisms, this compound may well emerge as a cornerstone in future pharmacological innovations.